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Compound of Interest

Compound Name: 2-Ethylphenyl isocyanate

Cat. No.: B1583986

This technical guide serves as an essential resource for researchers, scientists, and drug
development professionals on the commercial availability and practical application of 2-
Ethylphenyl isocyanate. This document provides a thorough overview of procurement
strategies, quality control, safe handling protocols, and relevant applications, ensuring a
foundation of scientific integrity and operational excellence.

Commercial Sourcing and Availability

2-Ethylphenyl isocyanate is a specialty reagent primarily available through established
chemical suppliers catering to the research and development sector. It is not typically produced
in bulk commodity quantities, making supplier selection and lead-time considerations critical for
experimental planning.

Key Commercial Suppliers:

Several reputable suppliers consistently list 2-Ethylphenyl isocyanate in their product
catalogs. These include:

e Thermo Fisher Scientific (Alfa Aesar): Offers various purities, such as 97% and 99%, and
provides essential documentation like Safety Data Sheets (SDS).[1][2]

e Sigma-Aldrich (Merck): A comprehensive supplier of research chemicals, often providing
detailed technical information and ensuring high-quality standards.
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o BLDpharm: Lists a variety of isocyanates and isothiocyanates, indicating a specialization in
this class of compounds.[3]

o ChemicalBook: Acts as a directory for various manufacturers and suppliers, which can be
useful for finding alternative sources.[4]

It is advisable to inquire about stock availability and lead times, as these can vary. For larger
scale or cGMP requirements, custom synthesis may be a more suitable option, offered by
companies such as Prasanna Bio Molecules.[5]

Table 1: Representative Commercial Offerings of 2-Ethylphenyl Isocyanate

Supplier Purity Available Quantities
Thermo Fisher Scientific 97% 1g,25q[1]
Thermo Fisher Scientific 99% 5g[2]

Quality Control and Specifications

Ensuring the quality of 2-Ethylphenyl isocyanate is paramount for the success of synthetic
endeavors. The primary concern is the presence of impurities that can interfere with reactions,
such as hydrolyzed byproducts.

Key Quality Parameters:

o Purity: Typically offered at 297% or =99% purity. The choice of purity grade should be
dictated by the sensitivity of the intended application.

 Identity Confirmation: The chemical structure should be confirmed using analytical
techniques. PubChem provides comprehensive data, including IUPAC name (1-ethyl-2-
isocyanatobenzene), molecular formula (COH9NO), and spectral information.[6]

e Appearance: It is generally a liquid.[5]

Recommended Analytical Methods for Quality Verification:
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FTIR Spectroscopy: To confirm the presence of the characteristic isocyanate (-N=C=0)
stretching band around 2250-2270 cm~1.

NMR Spectroscopy (*H and 13C): To verify the overall structure and identify any organic
impurities.

GC-MS: To determine the purity and identify any volatile contaminants.

Safe Handling and Storage Protocols

Isocyanates are a class of reactive compounds that require strict adherence to safety protocols
due to their potential health hazards.

Health and Safety Information:

Hazards: 2-Ethylphenyl isocyanate is harmful if swallowed, in contact with skin, or inhaled.
It can cause skin and serious eye irritation, as well as respiratory irritation.[1][6] Some
isocyanates may also cause allergy or asthma symptoms or breathing difficulties if inhaled.

[2]

Personal Protective Equipment (PPE): Always wear protective gloves, clothing, and eye/face
protection.[1][7] In case of inadequate ventilation, respiratory protection is necessary.[7]

Handling Environment: All work should be conducted in a well-ventilated area, preferably
within a chemical fume hood.[7][8] Ensure that eyewash stations and safety showers are
readily accessible.[3][9]

Storage Recommendations:

o Conditions: Store in a cool, dry, and well-ventilated place away from heat, sparks, and open
flames.[8] The recommended storage temperature is often refrigerated (2-8 °C).

¢ Incompatible Materials: Keep away from water, bases, and strong oxidizers, as isocyanates
can react violently with water, producing carbon dioxide gas and potentially leading to a
dangerous pressure buildup in sealed containers.[10]

 Inert Atmosphere: For long-term storage and to maintain purity, it is advisable to store under
an inert atmosphere (e.g., nitrogen or argon) to prevent degradation from moisture.
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Experimental Workflow: A Step-by-Step Guide

The following provides a generalized workflow for a typical reaction involving 2-Ethylphenyl
isocyanate. Specific reaction conditions will vary based on the substrate and desired product.

Diagram 1: Experimental Workflow for Utilizing 2-Ethylphenyl Isocyanate
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Caption: The role of 2-Ethylphenyl isocyanate as a starting material in a drug discovery

cascade.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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